BE“GHE Foundational & Exploratory

Check Availability & Pricing

3-Methyl-2-hexanol molecular weight and
formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Methyl-2-hexanol

Cat. No.: B1265668

An In-depth Technical Guide to 3-Methyl-2-hexanol: Molecular Properties

This technical guide provides essential information regarding the molecular properties of 3-
Methyl-2-hexanol, tailored for researchers, scientists, and professionals in drug development.

Core Molecular Data

3-Methyl-2-hexanol is a secondary alcohol with the chemical formula C7H160.[1][2][3][4][5] Its
molecular structure consists of a hexane chain with a methyl group at the third carbon and a
hydroxyl group at the second carbon. The molecular weight of this compound is approximately
116.20 g/mol .[1]

Quantitative Molecular Information

For ease of reference and comparison, the key quantitative data for 3-Methyl-2-hexanol are
summarized in the table below.
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Property Value Citations
Molecular Formula C7H160 [112][3][4][5]
Molecular Weight 116.20 g/mol [1]

116.2013 g/mol [3]

116.20372000 [2]

116.20134 [4]

116.204 [5]

IUPAC Name 3-methylhexan-2-ol [11[3]

CAS Registry Number 2313-65-7 [1][3]

Logical Relationship of Molecular Properties

The following diagram illustrates the logical connection between the compound's name, its
elemental composition (molecular formula), and its calculated molecular weight.
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Logical flow from chemical identity to molecular weight.

Experimental Protocols
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This document summarizes fundamental molecular data obtained from established chemical
information databases. Therefore, no specific experimental protocols are detailed herein.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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